4-Methyl-2-[2-(phenylmethoxycarbonylamino)ethyl]-1,3-thiazole-5-carboxylic acid

• IUPAC Name: 4-methyl-2-[2-(phenylmethoxycarbonylamino)ethyl]-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C15H16N2O4S/c1-10-13(14(18)19)22-12(17-10)7-8-16-15(20)21-9-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3,(H,16,20)(H,18,19)
• InChI Key: SNVIUMMUAICEKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)CCNC(=O)OCC2=CC=CC=C2)C(=O)O
• Molecular Formula: C15H16N2O4S
• Molecular Weight: 320.4 g/mol

Description

The compound “4-Methyl-2-[2-(phenylmethoxycarbonylamino)ethyl]-1,3-thiazole-5-carboxylic acid” is a complex organic molecule that contains several functional groups, including a thiazole ring, a carboxylic acid group, and an amide group. The thiazole ring is a five-membered ring containing nitrogen and sulfur atoms.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions involving nucleophilic substitution, condensation, or addition. For instance, thiazole derivatives can be synthesized using various α-halogenated carbonyl compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiazole ring, which is a heterocyclic ring containing sulfur and nitrogen atoms. The presence of the carboxylic acid and amide groups would also be significant features of the molecular structure.

Chemical Reactions Analysis

The thiazole ring in the compound is known to undergo various chemical reactions, including nucleophilic substitution and oxidation reactions. The carboxylic acid and amide groups can also participate in a variety of reactions, such as esterification and hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For instance, the presence of polar functional groups like carboxylic acid and amide could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound is not known as it might depend on its intended use or target within a biological system.

Future Directions

The future directions for this compound could involve further studies to explore its potential applications. Given its complex structure, it could be of interest in various fields such as medicinal chemistry, materials science, or synthetic chemistry.